Cas no 56740-71-7 (Benzenebutanol,d-phenyl-)
Benzenebutanol,d-phenyl- structure
Product Name:Benzenebutanol,d-phenyl-
Benzenebutanol,d-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenebutanol,d-phenyl-
- 4,4-Diphenylbutan-1-ol
- 4,4-Dipenyl-1-butanol
- SCHEMBL4575392
- 56740-71-7
- 4,4-Diphenyl-1-butanol
- 4,4-diphenylbutane-1-ol
- DTXSID50205301
- VXHWNYWSQHXOLC-UHFFFAOYSA-N
- NS00033572
- EINECS 260-360-1
-
- Inchi: 1S/C16H18O/c17-13-7-12-16(14-8-3-1-4-9-14)15-10-5-2-6-11-15/h1-6,8-11,16-17H,7,12-13H2
- InChI Key: VXHWNYWSQHXOLC-UHFFFAOYSA-N
- SMILES: OCCCC(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 226.13584
- Monoisotopic Mass: 226.135765
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2
- XLogP3: 3.7
Experimental Properties
- Density: 1.044
- Boiling Point: 375.8°C at 760 mmHg
- Flash Point: 155.9°C
- Refractive Index: 1.569
- PSA: 20.23
Benzenebutanol,d-phenyl- Related Literature
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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